Cas no 72030-85-4 (methyl 5-(propan-2-yl)-1,3-oxazole-4-carboxylate)

• Product Name: methyl 5-(propan-2-yl)-1,3-oxazole-4-carboxylate
• CAS No: 72030-85-4
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 544693
• PubChem ID: 11446564
• Update Time: 2025-11-02

methyl 5-(propan-2-yl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-(1-methylethyl)-, methyl ester
• methyl 5-propan-2-yl-1,3-oxazole-4-carboxylate
• methyl 5-(propan-2-yl)-1,3-oxazole-4-carboxylate
• AT13841
• 5-isopropyl-4-methoxycarbonyloxazole
• UKMVXKZWKHQESS-UHFFFAOYSA-N
• Methyl 5-(1-methylethyl)-1,3-oxazole-4-carboxylate
• EN300-1084890
• methyl 5-isopropyloxazole-4-carboxylate
• SCHEMBL1431479
• 72030-85-4
• DTXSID50466076

• Inchi： 1S/C8H11NO3/c1-5(2)7-6(8(10)11-3)9-4-12-7/h4-5H,1-3H3
• InChI Key： UKMVXKZWKHQESS-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)OC)=C1C(C)C

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33

Additional information on methyl 5-(propan-2-yl)-1,3-oxazole-4-carboxylate

Comprehensive Overview of Methyl 5-(propan-2-yl)-1,3-oxazole-4-carboxylate (CAS No. 72030-85-4)

Methyl 5-(propan-2-yl)-1,3-oxazole-4-carboxylate, with the CAS number 72030-85-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique oxazole ring structure and ester functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₁₁NO₃, highlights its compact yet functionally rich architecture, making it a valuable building block for more complex molecules.

One of the most intriguing aspects of methyl 5-(propan-2-yl)-1,3-oxazole-4-carboxylate is its role in the synthesis of bioactive molecules. Researchers have explored its potential in creating heterocyclic derivatives, which are pivotal in drug discovery. The oxazole moiety, in particular, is known for its presence in numerous FDA-approved drugs, underscoring the importance of this compound in medicinal chemistry. Recent studies have linked oxazole-based compounds to antimicrobial, anti-inflammatory, and anticancer activities, aligning with the growing demand for novel therapeutic agents.

In the agrochemical sector, methyl 5-(propan-2-yl)-1,3-oxazole-4-carboxylate has been investigated for its potential as a precursor to crop protection agents. The rise of sustainable farming practices and the need for eco-friendly pesticides have driven interest in oxazole derivatives due to their biodegradability and targeted action. This compound’s ability to integrate into pesticide formulations while minimizing environmental impact makes it a promising candidate for future agrochemical innovations.

The compound’s physical and chemical properties further enhance its applicability. With a moderate melting point and solubility in common organic solvents, methyl 5-(propan-2-yl)-1,3-oxazole-4-carboxylate is amenable to various reaction conditions. Its stability under standard laboratory conditions ensures ease of handling, while its reactivity allows for diverse functionalization, catering to the needs of synthetic chemists. These attributes have made it a staple in high-throughput screening and combinatorial chemistry, where efficiency and versatility are paramount.

From a commercial perspective, the demand for CAS 72030-85-4 has seen steady growth, particularly in regions with robust pharmaceutical and agrochemical industries. Suppliers and manufacturers are increasingly focusing on scalable synthesis routes to meet this demand while maintaining cost-effectiveness. The compound’s relevance in green chemistry initiatives has also spurred innovation in production methods, such as catalytic processes and solvent-free reactions, aligning with global sustainability goals.

In the realm of material science, methyl 5-(propan-2-yl)-1,3-oxazole-4-carboxylate has shown promise in the development of functional materials. Its incorporation into polymers and coatings has been explored for enhancing properties like thermal stability and UV resistance. As industries seek advanced materials for electronics, packaging, and automotive applications, the role of oxazole-based compounds is expected to expand, further driving research and development efforts.

For researchers and industry professionals, understanding the spectroscopic data and analytical methods for CAS 72030-85-4 is crucial. Techniques such as NMR, IR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency in its applications. The availability of detailed spectral libraries and reference standards has facilitated its adoption in quality control and regulatory compliance processes.

Looking ahead, the future of methyl 5-(propan-2-yl)-1,3-oxazole-4-carboxylate appears bright, with ongoing studies uncovering new applications and synthetic pathways. Its intersection with emerging technologies like artificial intelligence in drug design and automated synthesis platforms positions it as a compound of enduring relevance. As scientific inquiry continues to evolve, this oxazole derivative will undoubtedly remain a focal point of innovation across multiple disciplines.